Cas no 190780-66-6 (Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-)
190780-66-6 structure
Product Name:Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
CAS No:190780-66-6
MF:C7H8O
MW:116.18711566925
MDL:MFCD00145073
CID:115854
PubChem ID:24868392
Update Time:2025-04-18
Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Chemical and Physical Properties
Names and Identifiers
-
- Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
- p-Cresol-d8
- p-Cresol-d8 Discontinued See: C781902
- p-Cresol-d81000µg
- 4-Methylphenol-d8
- p-Cresol-d8 Discontinued See: C781902
- P-CRESOL-D8, 98 ATOM % D
- Phen-2,3,5,6-D4-ol-D, 4-(methyl-D3)-
- J-012324
- SCHEMBL17926780
- D99219
- 190780-66-6
- MFCD00145073
- 1,2,4,5-tetradeuterio-3-deuteriooxy-6-(trideuteriomethyl)benzene
- 1-(?H?)methyl-4-[(?H)oxy](?H?)benzene
- P-CRESOL (D8, 98%)
- p-Cresol (D8)
-
- MDL: MFCD00145073
- Inchi: 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1D3,2D,3D,4D,5D/hD
- InChI Key: IWDCLRJOBJJRNH-IWRLGKISSA-N
- SMILES: O([2H])C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 116.107728842g/mol
- Monoisotopic Mass: 116.107728842g/mol
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 62.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.126 g/mL at 25 °C(lit.)
- Melting Point: 32-34 °C (lit.)
- Boiling Point: 202 °C(lit.)
- Flash Point: 89 °C
- Refractive Index: n20/D 1.537(lit.)
- Solubility: Not determined
- Vapor Pressure: No data available
Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301 + H311-H314-H330
- Warning Statement: P260-P280-P301+P310+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338-P403+P233
- Hazardous Material transportation number:UN 3455 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 23/24/25-34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- Risk Phrases:R24/25
- Safety Term:S36/37/39-45
- Storage Condition:Store at 4 ° C, -4 ° C is better
Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P874113-100mg |
P-CRESOL-D8 |
190780-66-6 | ≥98 atom % D, ≥98% (CP) | 100mg |
¥2,223.00 | 2022-09-01 | |
| abcr | AB255961-1 g |
p-Cresol-d8, 95%; . |
190780-66-6 | 95% | 1g |
€539.00 | 2023-06-22 | |
| AstaTech | D99219-0.1/G |
P-CRESOL-D8 |
190780-66-6 | 95% | 0.1g |
$263 | 2023-09-19 | |
| AstaTech | D99219-0.25/G |
P-CRESOL-D8 |
190780-66-6 | 95% | 0.25g |
$325 | 2023-09-19 | |
| AstaTech | D99219-1/G |
P-CRESOL-D8 |
190780-66-6 | 95% | 1g |
$450 | 2023-09-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-257952-5 g |
p-Cresol-d8, |
190780-66-6 | 5g |
¥8,845.00 | 2023-07-10 | ||
| Cooke Chemical | M5000535-100mg |
P-CRESOL-D8 , ≥98atom%D |
190780-66-6 | ≥98%(CP) | 100mg |
RMB 1778.40 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1249557-1g |
P-CRESOL-D8 |
190780-66-6 | 98% D | 1g |
$1440 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1249557-5g |
P-CRESOL-D8 |
190780-66-6 | 98% D | 5g |
$2980 | 2024-06-06 | |
| abcr | AB255961-1g |
p-Cresol-d8, 95%; . |
190780-66-6 | 95% | 1g |
€539.00 | 2025-04-20 |
Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
190780-66-6 (Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-) Related Products
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- 144255-42-5(Phenol, 4-methyl-,hydrate (1:1))
- 41403-39-8(P-CRESOL-RING-UL-14C)
- 3174-48-9(Phenoxy, 4-methyl-)
- 41115-75-7(Phenoxy, 3-methyl-)
- 3646-98-8(p-Cres-2,3,5,6-d4-ol-d(7CI,8CI))
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- 121474-53-1(p-Cresol-(methyl-13C))
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